Cas no 2229227-56-7 (1,1-difluoro-3-(4-fluorophenyl)butan-2-ol)

• Product Name: 1,1-difluoro-3-(4-fluorophenyl)butan-2-ol
• CAS No: 2229227-56-7
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 6074042
• PubChem ID: 165690519
• Update Time: 2025-10-31

1,1-difluoro-3-(4-fluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(4-fluorophenyl)butan-2-ol
• 2229227-56-7
• EN300-1953781

• Inchi： 1S/C10H11F3O/c1-6(9(14)10(12)13)7-2-4-8(11)5-3-7/h2-6,9-10,14H,1H3
• InChI Key： TYYXSJPOTXOBDH-UHFFFAOYSA-N
• SMILES： FC(C(C(C)C1C=CC(=CC=1)F)O)F

Computed Properties

• Exact Mass: 204.07619946g/mol
• Monoisotopic Mass: 204.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,1-difluoro-3-(4-fluorophenyl)butan-2-ol

Comprehensive Overview of 1,1-difluoro-3-(4-fluorophenyl)butan-2-ol (CAS No. 2229227-56-7)

1,1-difluoro-3-(4-fluorophenyl)butan-2-ol (CAS No. 2229227-56-7) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of multiple fluorine atoms in its molecular framework enhances its metabolic stability and bioavailability, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The compound's CAS No. 2229227-56-7 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, 1,1-difluoro-3-(4-fluorophenyl)butan-2-ol, reflects its IUPAC nomenclature, which is essential for accurate communication among chemists. The fluorophenyl moiety in its structure is a common feature in many FDA-approved drugs, underscoring its relevance in medicinal chemistry. Recent studies highlight its role in modulating enzyme activity, sparking interest in its use for targeted therapies.

In the context of sustainability, 1,1-difluoro-3-(4-fluorophenyl)butan-2-ol aligns with the growing demand for greener synthetic methodologies. Fluorinated compounds often exhibit reduced environmental persistence compared to their chlorinated counterparts, addressing concerns about ecological impact. This aspect is particularly relevant given the increasing scrutiny of chemical footprints in industrial processes. Innovations in catalytic fluorination techniques further enhance the compound's appeal for scalable production.

From a commercial perspective, the demand for CAS No. 2229227-56-7 is driven by its versatility in custom synthesis and contract manufacturing. Suppliers emphasize high-purity grades to meet the stringent requirements of preclinical studies. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, ensuring reproducibility in research applications. The compound's stability under ambient conditions also simplifies storage and handling protocols.

Emerging trends in AI-driven drug discovery have amplified interest in fluorinated building blocks like 1,1-difluoro-3-(4-fluorophenyl)butan-2-ol. Machine learning models predict its compatibility with various biological targets, accelerating hit-to-lead optimization. This synergy between computational chemistry and experimental validation positions the compound as a strategic asset in modern drug development pipelines. Additionally, its patent landscape is being closely monitored for potential intellectual property opportunities.

Educational institutions and research laboratories frequently inquire about the synthetic routes for CAS No. 2229227-56-7, reflecting its pedagogical value in advanced organic chemistry courses. Detailed retrosynthetic analyses of its structure are often used to teach principles of stereoselective fluorination and aryl-alkyl bond formation. Such academic interest ensures a steady pipeline of skilled chemists familiar with its applications.

In summary, 1,1-difluoro-3-(4-fluorophenyl)butan-2-ol represents a convergence of innovation, sustainability, and commercial viability. Its CAS No. 2229227-56-7 serves as a gateway to diverse scientific inquiries, from mechanistic studies to industrial-scale production. As the chemical industry evolves, this compound is poised to play a pivotal role in shaping next-generation therapeutics and agrochemicals.